Cas no 1239694-19-9 (3-(4-fluorophenyl)-N-{4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}-1H-pyrazole-5-carboxamide)

• Product Name: 3-(4-fluorophenyl)-N-{4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}-1H-pyrazole-5-carboxamide
• CAS No: 1239694-19-9
• MF: C₂₄H₂₁FN₆O
• MW: 428.461547613144
• CID: 5472817
• Update Time: 2025-10-29

3-(4-fluorophenyl)-N-{4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenyl)-N-[4-(6-pyrrolidin-1-ylpyridazin-3-yl)phenyl]-1H-pyrazole-5-carboxamide
• 3-(4-fluorophenyl)-N-{4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}-1H-pyrazole-5-carboxamide

• Inchi： 1S/C24H21FN6O/c25-18-7-3-17(4-8-18)21-15-22(29-28-21)24(32)26-19-9-5-16(6-10-19)20-11-12-23(30-27-20)31-13-1-2-14-31/h3-12,15H,1-2,13-14H2,(H,26,32)(H,28,29)
• InChI Key： NYBLEHGVPBNCOR-UHFFFAOYSA-N
• SMILES： N1C(C(NC2=CC=C(C3=NN=C(N4CCCC4)C=C3)C=C2)=O)=CC(C2=CC=C(F)C=C2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-(4-fluorophenyl)-N-{4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}-1H-pyrazole-5-carboxamide

Introduction to 3-(4-fluorophenyl)-N-{4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}-1H-pyrazole-5-carboxamide (CAS No. 1239694-19-9)

The compound 3-(4-fluorophenyl)-N-{4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}-1H-pyrazole-5-carboxamide, identified by its CAS number 1239694-19-9, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of a fluorophenyl group, combined with a complex pyridazine and pyrrolidine moiety, suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

In recent years, the development of novel heterocyclic compounds has been a cornerstone in drug discovery. The pyrazole scaffold, in particular, has been extensively studied for its ability to modulate various biological pathways. The incorporation of a carboxamide group into the molecular structure enhances its solubility and bioavailability, which are critical factors in the design of effective pharmaceutical agents. This compound exemplifies the synergy between structural complexity and functional utility.

The fluorophenyl substituent is known for its ability to influence both the electronic properties and metabolic stability of molecules. In the context of this compound, it may play a crucial role in optimizing binding affinity to target proteins. Additionally, the presence of a pyridazine ring introduces another layer of complexity, which can be exploited to achieve selective interactions with biological receptors. Such structural features are often employed in the design of inhibitors and agonists targeting key enzymes and receptors involved in disease pathways.

The pyrrolidine moiety further contributes to the compound's pharmacological profile by providing a flexible scaffold that can adapt to binding pockets in proteins. This flexibility is essential for achieving high affinity and selectivity, which are paramount in drug development. The combination of these structural elements makes 3-(4-fluorophenyl)-N-{4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}-1H-pyrazole-5-carboxamide a versatile molecule with potential applications across multiple therapeutic areas.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The electron-withdrawing nature of fluorine atoms can enhance metabolic stability and binding affinity, making them valuable in the development of drugs with improved pharmacokinetic profiles. The fluorophenyl group in this compound is likely to contribute to these desirable properties, thereby increasing its potential as a lead compound for drug discovery.

The pyridazine ring is another key feature that has been extensively studied for its biological activity. Pyridazines have been shown to exhibit inhibitory effects on various enzymes and receptors, making them relevant in the treatment of conditions such as cancer, inflammation, and infectious diseases. The specific arrangement of atoms in the pyridazin-3-yl moiety of this compound may enable interactions with targets that are not accessible by simpler heterocyclic compounds.

The carboxamide group at the 5-position of the pyrazole ring adds another dimension to the compound's pharmacological potential. Carboxamides are known for their ability to form hydrogen bonds, which can enhance binding interactions with biological targets. This feature may be particularly important for achieving high selectivity and efficacy in therapeutic applications.

In conclusion, 3-(4-fluorophenyl)-N-{4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}-1H-pyrazole-5-carboxamide represents a promising candidate for further exploration in drug discovery. Its unique structural features, including the fluorophenyl, pyridazine, and pyrrolidine moieties, along with the presence of a carboxamide group, make it a versatile molecule with potential applications across multiple therapeutic areas. Further research is warranted to fully elucidate its biological activity and therapeutic potential.